6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C10H7ClN4OS
• Molecular Weight: 266.71 g/mol
• IUPAC Name: 6-[(4-chlorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C10H7ClN4OS/c11-7-1-3-8(4-2-7)16-5-9-14-15-6-12-13-10(15)17-9/h1-4,6H,5H2
• InChI Key: GLWALDHXWRAQQE-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OCC2=NN3C=NN=C3S2)Cl

Description

6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that it may exert its biological effects by inhibiting certain enzymes or proteins in the body. For example, it has been reported that this compound can inhibit the activity of acetylcholinesterase, an enzyme that plays a crucial role in the transmission of nerve impulses.
Biochemical and Physiological Effects
Studies have shown that 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can have various biochemical and physiological effects. For example, it has been reported to exhibit antioxidant, anti-inflammatory, and analgesic activities. Additionally, it has been shown to have potential neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its relatively simple synthesis method. Additionally, the compound has been shown to have a wide range of potential biological activities, making it a versatile tool for researchers. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is the synthesis of new derivatives with improved biological activities. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields. Finally, more research is needed to evaluate the safety and toxicity of this compound, which will be crucial for its future use in medicine and other applications.
Conclusion
In conclusion, 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with a wide range of potential applications in scientific research. Its relatively simple synthesis method and versatile biological activities make it a promising tool for researchers in various fields. However, further studies are needed to fully understand its mechanism of action, evaluate its safety and toxicity, and develop new derivatives with improved biological activities.

Synthesis Methods

The synthesis of 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-chlorobenzyl chloride with 1,2,4-triazole-3-thiol in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydride and chloroacetonitrile to yield the final compound.

Scientific Research Applications

The potential applications of 6-[(4-Chlorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research are vast. One of the primary areas of interest is its use as a building block for the synthesis of other compounds with potential biological activities. For example, it has been reported that this compound can be used as a precursor for the synthesis of 1,2,4-triazole derivatives with potential antifungal, antibacterial, and anticancer activities.